3-Cyano-5-phenyl-2-pyrazinylformamide

• Molecular Formula: C12H8N4O
• Molecular Weight: 224.22 g/mol
• IUPAC Name: N-(3-cyano-5-phenylpyrazin-2-yl)formamide
• InChI: InChI=1S/C12H8N4O/c13-6-10-12(15-8-17)14-7-11(16-10)9-4-2-1-3-5-9/h1-5,7-8H,(H,14,15,17)
• InChI Key: YOLNZYPKYVOTDK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CN=C(C(=N2)C#N)NC=O

Description

3-Cyano-5-phenyl-2-pyrazinylformamide, also known as CPNF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. CPNF belongs to the family of pyrazinylformamides, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-Cyano-5-phenyl-2-pyrazinylformamide is not fully understood, but it is believed to target specific enzymes and proteins involved in various cellular processes. For example, 3-Cyano-5-phenyl-2-pyrazinylformamide has been shown to inhibit the growth of cancer cells by targeting the enzyme dihydroorotate dehydrogenase, which is involved in the synthesis of DNA.
Biochemical and Physiological Effects:
3-Cyano-5-phenyl-2-pyrazinylformamide has been shown to have a range of biochemical and physiological effects, depending on the specific application and dosage. In cancer cells, 3-Cyano-5-phenyl-2-pyrazinylformamide has been shown to induce cell cycle arrest and apoptosis, while also inhibiting angiogenesis and metastasis. In fungal and bacterial cells, 3-Cyano-5-phenyl-2-pyrazinylformamide has been shown to disrupt cell membrane integrity and inhibit cell growth.

Advantages and Limitations for Lab Experiments

One advantage of 3-Cyano-5-phenyl-2-pyrazinylformamide is its relatively simple synthesis method, which allows for large-scale production. Additionally, its diverse biological activities make it a useful tool for studying various cellular processes. However, one limitation is its potential toxicity, which can vary depending on the specific application and dosage.

Future Directions

There are several future directions for research on 3-Cyano-5-phenyl-2-pyrazinylformamide. One area of interest is its potential as a treatment for drug-resistant infections, such as fungal and bacterial infections. Additionally, further studies are needed to fully understand the mechanism of action of 3-Cyano-5-phenyl-2-pyrazinylformamide and its potential applications in drug discovery. Finally, there is potential for the development of new derivatives of 3-Cyano-5-phenyl-2-pyrazinylformamide with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 3-Cyano-5-phenyl-2-pyrazinylformamide involves the reaction of 3-cyano-5-phenylpyrazine-2-carboxylic acid with thionyl chloride, followed by the addition of formamide. The resulting product is then purified through recrystallization to obtain 3-Cyano-5-phenyl-2-pyrazinylformamide in high yield and purity.

Scientific Research Applications

3-Cyano-5-phenyl-2-pyrazinylformamide has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit anticancer, antifungal, and antibacterial activities, making it a promising candidate for the development of new drugs.